Cas no 1349715-55-4 (4-Bromo-5-fluoro-2-methylbenzoic acid)

• Product Name: 4-Bromo-5-fluoro-2-methylbenzoic acid
• CAS No: 1349715-55-4
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD18917157
• CID: 1031754
• PubChem ID: 53256794
• Update Time: 2025-04-20

4-Bromo-5-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-methylbenzoic acid
• AK126066
• ST2405641
• DS-5064
• 1349715-55-4
• 4-Bromo-5-fluoro-2-methylbenzoicacid
• DB-340158
• Z1269219899
• SCHEMBL17786989
• AKOS016013034
• CS-W022109
• DTXSID40693213
• EN300-213984
• A887782
• A937420
• MFCD18917157
• SY110196
• CL9206

• MDL： MFCD18917157
• Inchi： 1S/C8H6BrFO2/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： ZIXRUMIXLQUGGN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=C(C)C=1)F

Computed Properties

• Exact Mass: 231.95352g/mol
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives